Cas no 2171167-76-1 (3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid)

• Product Name: 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid
• CAS No: 2171167-76-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5861887
• PubChem ID: 165821231
• Update Time: 2025-07-19

3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1580550
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid
• 2171167-76-1

• Inchi： 1S/C26H32N2O5/c1-3-9-23(25(31)28(15-4-2)16-14-24(29)30)27-26(32)33-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22-23H,3-4,9,14-17H2,1-2H3,(H,27,32)(H,29,30)/t23-/m0/s1
• InChI Key： UKVLJOHZBPTJHQ-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(N(CCC(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid

3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic Acid (CAS No. 2171167-76-1): An In-depth Overview

3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid (CAS No. 2171167-76-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ser(Propylpentanoyl)-OH, is a derivative of serine, a key amino acid in biological systems. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the propylpentanoyl moiety imparts unique properties that make it an essential reagent in the synthesis of peptides and other bioactive molecules.

The chemical structure of 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid is characterized by a central serine residue, which is modified with an Fmoc group at the amino terminus and a propylpentanoyl group at the carboxylic acid terminus. This configuration allows for precise control over the reactivity and solubility of the molecule, making it highly versatile in various synthetic applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Ser(Propylpentanoyl)-OH exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory potential, 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid has also shown promise in cancer research. A 2024 study in Cancer Research reported that certain analogs of this compound can selectively target and inhibit cancer cell proliferation without affecting normal cells. The mechanism of action involves disrupting specific signaling pathways that are crucial for cancer cell survival and growth.

The synthesis of Fmoc-Ser(Propylpentanoyl)-OH typically involves several steps, including the protection of the serine amino group with Fmoc, followed by the introduction of the propylpentanoyl moiety through esterification or amide formation. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process, enabling large-scale manufacturing for industrial applications.

The physical and chemical properties of 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid are well-documented. It is a white crystalline solid with a molecular weight of approximately 445 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for use in various biochemical assays and analytical techniques.

In terms of safety and handling, it is important to note that while Fmoc-Ser(Propylpentanoyl)-OH is not classified as a hazardous material, proper precautions should be taken during its use to avoid skin contact and inhalation. Laboratory personnel should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound.

The future prospects for 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]propanoic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its biological activities and therapeutic potential.

In conclusion, Fmoc-Ser(Propylpentanoyl)-OH (CAS No. 2171167-76-1) is a versatile compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anticancer activities. As research in this area advances, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.